1-(Pyrazine-2-carbonyl)piperidine-2-carboxylic acid

• IUPAC Name: 1-(pyrazine-2-carbonyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C11H13N3O3/c15-10(8-7-12-4-5-13-8)14-6-2-1-3-9(14)11(16)17/h4-5,7,9H,1-3,6H2,(H,16,17)
• InChI Key: SXBMMMAXLFCAPL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)O)C(=O)C2=NC=CN=C2
• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol
• CAS No.: 1102899-96-6

Description

This compound is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives often involves reactions of pyrazine-2-carboxylic acids. In one study, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity. Another study described an enzymatic system for the synthesis of L-pipecolic acid from L-lysine.

Molecular Structure Analysis

The molecular structure of piperidine derivatives is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, it’s worth noting that piperidine derivatives are often used in the pharmaceutical industry, indicating potential biological activity.

Future Directions

Piperidine derivatives continue to be an area of interest in drug design, with ongoing research into their synthesis and potential applications. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.